Cas no 1188045-51-3 (2-Chloro-6-methoxy-4-methylbenzothiazole)

• Product Name: 2-Chloro-6-methoxy-4-methylbenzothiazole
• CAS No: 1188045-51-3
• MF: C₉H₈ClNOS
• MW: 213.683919906616
• CID: 3155436
• PubChem ID: 123135026
• Update Time: 2025-11-02

2-Chloro-6-methoxy-4-methylbenzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methoxy-4-methylbenzothiazole
• SCHEMBL19782466
• 1188045-51-3
• 2-Chloro-6-methoxy-4-methylbenzo[d]thiazole

• Inchi： 1S/C9H8ClNOS/c1-5-3-6(12-2)4-7-8(5)11-9(10)13-7/h3-4H,1-2H3
• InChI Key： ONPCNAVFNWVJPH-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C=C(C=C2C)OC)S1

Computed Properties

• Exact Mass: 213.0015127g/mol
• Monoisotopic Mass: 213.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.348±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.058 g/l) (25 º C),

Additional information on 2-Chloro-6-methoxy-4-methylbenzothiazole

Comprehensive Guide to 2-Chloro-6-methoxy-4-methylbenzothiazole (CAS 1188045-51-3): Properties, Applications, and Market Insights

2-Chloro-6-methoxy-4-methylbenzothiazole (CAS 1188045-51-3) is a specialized benzothiazole derivative with significant relevance in pharmaceutical and agrochemical research. This heterocyclic compound features a chloro-substituted benzene ring fused with a thiazole moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its unique chemical structure contributes to its wide range of applications, particularly in drug discovery and material science.

The molecular formula of 2-Chloro-6-methoxy-4-methylbenzothiazole is C₉H₈ClNOS, with a molecular weight of 213.68 g/mol. Key physicochemical properties include moderate solubility in organic solvents like dichloromethane and ethanol, and stability under standard laboratory conditions. Researchers value this compound for its role as a building block in medicinal chemistry, where it serves as a precursor for potential therapeutic agents targeting various diseases.

In pharmaceutical applications, 2-Chloro-6-methoxy-4-methylbenzothiazole has shown promise in the development of novel anti-inflammatory and antimicrobial compounds. Recent studies highlight its potential as a scaffold molecule for designing inhibitors of specific enzymes involved in inflammatory pathways. The compound's methoxy and chloro substituents contribute to its electronic properties, making it particularly valuable for structure-activity relationship (SAR) studies in drug design.

The agrochemical industry utilizes 2-Chloro-6-methoxy-4-methylbenzothiazole as a key intermediate in synthesizing crop protection agents. Its structural features enable the creation of compounds with enhanced pesticidal activity while maintaining favorable environmental profiles. Researchers are particularly interested in developing next-generation fungicides based on this benzothiazole derivative, addressing growing concerns about pesticide resistance in agricultural systems.

Market analysis indicates steady growth in demand for 2-Chloro-6-methoxy-4-methylbenzothiazole, driven by increasing R&D investments in pharmaceutical and agricultural sectors. The compound's supply chain remains robust, with several specialty chemical manufacturers offering it in research quantities. Current pricing trends reflect its status as a high-value intermediate, with costs varying based on purity levels and order volumes.

Recent advancements in green chemistry have influenced synthetic approaches to 2-Chloro-6-methoxy-4-methylbenzothiazole. Researchers are developing more sustainable production methods that reduce hazardous byproducts while maintaining high yields. These innovations align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis and process optimization.

Quality control for 2-Chloro-6-methoxy-4-methylbenzothiazole typically involves HPLC analysis to ensure ≥98% purity, with characterization by 1H NMR and mass spectrometry. Proper storage recommendations include keeping the compound in amber glass containers at 2-8°C under inert atmosphere to maintain stability. These handling protocols are crucial for preserving the compound's integrity in research applications.

Emerging research directions for 2-Chloro-6-methoxy-4-methylbenzothiazole include exploration of its photophysical properties for potential applications in organic electronics. The compound's conjugated system shows promise for developing new materials with unique electronic characteristics. Additionally, its potential as a fluorescent probe in biological imaging is under investigation, opening new avenues in diagnostic applications.

For researchers sourcing 2-Chloro-6-methoxy-4-methylbenzothiazole, it's essential to verify suppliers' certificates of analysis and ensure compliance with relevant safety regulations. The compound's global availability has improved in recent years, with multiple suppliers offering custom synthesis services to meet specific research requirements. Current market trends suggest growing interest in derivatization services for this benzothiazole scaffold.

In conclusion, 2-Chloro-6-methoxy-4-methylbenzothiazole (CAS 1188045-51-3) represents an important chemical intermediate with diverse applications across multiple industries. Its unique structural features continue to inspire innovative research in medicinal chemistry, agrochemical development, and materials science. As synthetic methodologies advance and new applications emerge, this compound is poised to maintain its significance in scientific research and industrial applications.